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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive review of the available scientific literature on 2-
[4-(propoxymethyl)cyclohexyl]acetic acid. Despite its commercial availability as a chemical

intermediate, a thorough search of scientific databases and patent literature reveals a

significant lack of published data regarding its specific synthesis, biological activity, and

pharmacological properties. This document summarizes the available information on the

compound's identity and provides a broader overview of the synthesis and biological

significance of structurally related 4-substituted cyclohexylacetic acid derivatives to offer a

contextual understanding for researchers in the field.

Introduction to 2-[4-
(Propoxymethyl)cyclohexyl]acetic acid
2-[4-(Propoxymethyl)cyclohexyl]acetic acid, with the CAS Registry Number 1803587-97-4,

is a carboxylic acid derivative featuring a cyclohexane ring substituted at the 4-position with a

propoxymethyl group. Its chemical structure suggests its potential utility as a building block in

the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and

materials science. However, as of the latest literature search, there are no peer-reviewed
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articles or patents that specifically describe the synthesis, biological evaluation, or therapeutic

applications of this compound.

Table 1: Chemical Identity of 2-[4-(Propoxymethyl)cyclohexyl]acetic acid

Property Value

IUPAC Name 2-[4-(Propoxymethyl)cyclohexyl]acetic acid

CAS Number 1803587-97-4

Molecular Formula C12H22O3

Molecular Weight 214.30 g/mol

Synonyms SCHEMBL17592366, ZINC238854621

Synthesis of Cyclohexylacetic Acid Derivatives: A
General Overview
While a specific synthesis protocol for 2-[4-(propoxymethyl)cyclohexyl]acetic acid is not

documented in the literature, the synthesis of cyclohexylacetic acid and its derivatives generally

follows established organic chemistry principles. A common approach involves the

hydrogenation of the corresponding phenylacetic acid derivative.

A generalized synthetic workflow for a 4-substituted cyclohexylacetic acid could be envisioned

as follows:
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Starting Material Preparation
Core Synthesis

Final Product

4-Substituted Phenylacetic Acid Hydrogenation
(e.g., H2, Pd/C or Rh/C)

Aromatic Ring Reduction
4-Substituted Cyclohexylacetic Acid 2-[4-(Propoxymethyl)cyclohexyl]acetic acid

Further Modification
(if necessary)

Arachidonic Acid

COX-1 / COX-2

Prostaglandins

Inflammation

Potential Cyclohexylacetic
Acid Derivative
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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